![molecular formula C22H20FN3OS2 B2354092 2-(ethylthio)-N-((6-(4-fluorophenyl)-3-methylimidazo[2,1-b]thiazol-2-yl)methyl)benzamide CAS No. 1421489-60-2](/img/structure/B2354092.png)
2-(ethylthio)-N-((6-(4-fluorophenyl)-3-methylimidazo[2,1-b]thiazol-2-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-(ethylthio)-N-((6-(4-fluorophenyl)-3-methylimidazo[2,1-b]thiazol-2-yl)methyl)benzamide” is a derivative of imidazo[2,1-b]thiazole . Imidazo[2,1-b]thiazole nucleus is a very interesting scaffold in terms of chemistry and biological activity . Its derivatives have a wide range of biological activities such as antioxidant, analgesic, and antimicrobial including antibacterial, antifungal, antimalarial, anticancer, antiallergic, antihypertensive, anti-inflammatory, and antipsychotic .
Synthesis Analysis
The synthesis of similar compounds involves the reaction of 2-bromo-1-(4-methyl-2-(methylamino) thiazol-5-yl) ethanone with different heterocyclic amines and thiosemicarbazones . A mixture of compound 5 (0.34 g, 0.92 mmol), compound 12a (0.444 g, 2.48 mmol), and DIPEA (0.57 mL, 3.3 mmol) in DMSO (10 mL) was stirred at 80 °C for 8 h .
Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using spectroscopic data. For example, 1H-NMR and 13C-NMR can provide information about the hydrogen and carbon atoms in the molecule .
Chemical Reactions Analysis
The chemical reactions of “this compound” can be analyzed based on its functional groups. The thiazole ring is a good pharmacophore nucleus due to its various pharmaceutical applications . Its derivatives have wide range of biological activities .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” can be analyzed using spectroscopic data. For example, the MS-ESI data provides the m/z value .
Scientific Research Applications
Anticancer Applications
- A study synthesized and evaluated a series of compounds, including benzamide derivatives, for anticancer activity against various cancer cell lines. Several compounds showed moderate to excellent anticancer activities, highlighting the potential of these compounds in cancer therapy (Ravinaik et al., 2021).
Anti-inflammatory and Analgesic Properties
- Research on imidazothiazole and imidazobenzothiazole derivatives, including compounds related to the target molecule, demonstrated anti-inflammatory, analgesic, and antipyretic activities. This suggests their potential application in treating inflammation and pain-related conditions (Abignente et al., 1983).
Antimicrobial Properties
- A study investigated fluorobenzamides containing thiazole and thiazolidine for their antimicrobial activity. The research found that certain compounds exhibited significant antimicrobial properties, which could be beneficial in developing new antimicrobial drugs (Desai et al., 2013).
- Another study focused on synthesizing novel 2-substituted-1Hbenzimidazole derivatives, showing in vitro antimicrobial activity. This emphasizes the potential use of these compounds in fighting bacterial infections (Abdellatif et al., 2013).
Future Directions
The future directions for “2-(ethylthio)-N-((6-(4-fluorophenyl)-3-methylimidazo[2,1-b]thiazol-2-yl)methyl)benzamide” could involve further exploration of its biological activities and potential applications in medicinal chemistry. More efforts are required from the medicinal chemists for development of more efficient and safer anticancer agents .
Properties
IUPAC Name |
2-ethylsulfanyl-N-[[6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazol-2-yl]methyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20FN3OS2/c1-3-28-19-7-5-4-6-17(19)21(27)24-12-20-14(2)26-13-18(25-22(26)29-20)15-8-10-16(23)11-9-15/h4-11,13H,3,12H2,1-2H3,(H,24,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPLCMSYPBVBPGE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=CC=C1C(=O)NCC2=C(N3C=C(N=C3S2)C4=CC=C(C=C4)F)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20FN3OS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.